Cas no 7148-08-5 ( )

• Product Name: &nbsp
• CAS No: 7148-08-5
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 976455
• PubChem ID: 231511
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1Q3LP1; AC1L5LUP; AR-1J9508; N-(5-chloro-[1,1'-biphenyl]-2-yl)acetamide; n-(5-chlorobiphenyl-2-yl)acetamide; HMS3095O24; 5-Chlor-2-acetamino-biphenyl; MLS002639186; NSC27909; N-(5-Chlor-biphenyl-2-yl)-acetamid; 2-acetamido-5-chlorobiphenyl; 5-Chlor-2-acetamino-diphenyl; N-(5-chlorobiphenyl-2-yl)acetamide; N-(5-chloro-biphenyl-2-yl)-acetamide;
• CHEMBL1716930
• NSC27909
• 7148-08-5
• SMR001548633
• HMS3095O24
• DTXSID50282758
• MLS002639186
• n-(5-chlorobiphenyl-2-yl)acetamide
• SCHEMBL21244213
• NSC-27909
• N-(5-Chloro-2-biphenylyl)acetamide
• N-(5-chloro-biphenyl-2-yl)-acetamide
• DB-431939
• N-(5-Chloro[1,1'-biphenyl]-2-yl)acetamide
• N-(5-Chloro-[1,1'-biphenyl]-2-yl)acetamide
•  

• Inchi： 1S/C14H12ClNO/c1-10(17)16-14-8-7-12(15)9-13(14)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17)
• InChI Key： VRMSORZKLFAZRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 245.06086
• Monoisotopic Mass: 245.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 400.5°C at 760 mmHg
• Flash Point: 196°C
• Refractive Index: 1.618
• PSA: 29.1
• LogP: 4.03840